Cas no 5680-10-4 (1,2-Benzenedicarboxylic acid, 4,5-dimethyl-)

1,2-Benzenedicarboxylic acid, 4,5-dimethyl- structure

5680-10-4 structure

Product Name:1,2-Benzenedicarboxylic acid, 4,5-dimethyl-

CAS No:5680-10-4

Molecular Formula:C₁₀H₁₀O₄

Molecular Weight:194.184

CID:347794

1,2-Benzenedicarboxylic acid, 4,5-dimethyl- Properties

Names and Identifiers

- 1,2-Benzenedicarboxylic acid, 4,5-dimethyl-
- InChIKey： FLLRBCSVUAPCKX-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H10O4/c1-5-3-7(9(11)12)8(10(13)14)4-6(5)2/h3-4H,1-2H3,(H,11,12)(H,13,14)
- SMILES： CC1=CC(=C(C=C1C)C(=O)O)C(=O)O

Computed Properties

Exact Mass: 194.0579
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 14

Experimental Properties

PSA: 74.6

1,2-Benzenedicarboxylic acid, 4,5-dimethyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01JNYM-100mg	1,2-Benzenedicarboxylic acid, 4,5-dimethyl-	5680-10-4	98%	100mg	$12.00
A2B Chem LLC	AZ96334-100mg	1,2-Benzenedicarboxylic acid, 4,5-dimethyl-	5680-10-4	98%	100mg	$11.00	2024-04-19
Aaron	AR01JO6Y-100mg	1,2-Benzenedicarboxylic acid, 4,5-dimethyl-	5680-10-4	98%	100mg	$7.00
Bestfluorodrug	YF0090083-1.0g	4,5-dimethylphthalic acid	5680-10-4	98%	1.0g	￥660	2023-01-04
eNovation Chemicals LLC	Y1239894-1g	1,2-Benzenedicarboxylic acid, 4,5-dimethyl-	5680-10-4	98%	1g	$180
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1448361-100mg	4,5-Dimethylphthalic acid	5680-10-4	98%	100mg	￥50.00

1,2-Benzenedicarboxylic acid, 4,5-dimethyl- Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:5680-10-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:5680-10-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,2-Benzenedicarboxylic acid, 4,5-dimethyl- Related Literature

1. Polarographic behaviour and analysis of 2-nitro-5,6-dimethylindane-1,3-dione in raw materials and pharmaceutical formulations

J. T. Browne,W. Franklin Smyth Analyst 1980 105 25
2. Polarographic behaviour and analysis of 2-nitro-5,6-dimethylindane-1,3-dione

P. C. Buxton Analyst 1982 107 793
3. CCCXXXII.—The oxidation of acetomesitylene with permanganate

William Henry Perkin Jun,Richard Arthur Beater Tapley J. Chem. Soc. Trans. 1924 125 2428
4. Characterization of condensed aromatics and heteroatomic species in Yanshan petroleum coke through ruthenium ion-catalyzed oxidation using three mass spectrometers

Jing-Hui Lv,Xian-Yong Wei,Ying-Hua Wang,Tie-Min Wang,Jing Liu,Dong-Dong Zhang,Zhi-Min Zong RSC Adv. 2016 6 61758
5. Sustainable production of pyromellitic acid with pinacol and diethyl maleate

Yancheng Hu,Ning Li,Guangyi Li,Aiqin Wang,Yu Cong,Xiaodong Wang,Tao Zhang Green Chem. 2017 19 1663
6. Organic chemistry

J. Chem. Soc. Abstr. 1923 124 i641

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